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An In-depth Technical Guide on the Occurrence of Olivine in Mafic and Ultramafic Rocks

Introduction
Olivine is a name for a group of nesosilicate rock-forming minerals, typically olive-green in

color, that are primary components of many mafic and ultramafic igneous rocks. The general

chemical formula for olivine is (Mg,Fe)₂SiO₄, representing a complete solid solution series

between the magnesium end-member, forsterite (Mg₂SiO₄), and the iron end-member, fayalite

(Fe₂SiO₄).[1][2] Magnesium-rich olivines are abundant in low-silica mafic and ultramafic rocks

and are believed to be the most significant constituent of the Earth's upper mantle by volume.

[3][1][2] This guide provides a technical overview of the occurrence of olivine in these critical

rock types, details the analytical methods for its study, and illustrates the geological processes

governing its formation.

Olivine Occurrence and Modal Abundance
Olivine's presence and abundance are defining characteristics of mafic and ultramafic rocks.

These rocks originate from magma rich in magnesium and iron and low in silica.[3]

Ultramafic Rocks: These are igneous rocks with very low silica content (<45%) and are

composed of more than 90% mafic minerals. Ultramafic rocks, such as peridotite and dunite,

represent the primary lithologies of the Earth's mantle.[3] They can also form as cumulates

from mafic magmas.

Peridotite: A general term for a coarse-grained ultramafic rock consisting mainly of olivine

with or without pyroxenes. Rocks classified as peridotites must contain at least 40%
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olivine.[3] Varieties include lherzolite, harzburgite, and wehrlite, distinguished by their

pyroxene content.[4][5]

Dunite: A type of peridotite composed almost exclusively of olivine, with a modal

abundance exceeding 90%. Dunites are often formed through the accumulation of olivine

crystals that settle out of a magma chamber.[3]

Mafic Rocks: These are igneous rocks, such as basalt and gabbro, that are rich in

magnesium and iron. They crystallize from magmas that are less primitive than those

forming ultramafic rocks.

Gabbro: A coarse-grained, intrusive mafic rock that is the plutonic equivalent of basalt. It is

primarily composed of plagioclase feldspar and pyroxene. Olivine is a common

constituent, and when present in significant amounts, the rock is termed olivine gabbro.[4]

[6]

Basalt: A fine-grained, extrusive mafic rock formed from the rapid cooling of lava. Olivine

is one of the first minerals to crystallize from basaltic magma and is often present as

distinct crystals (phenocrysts) within a finer-grained matrix.[7][6]

Data Presentation: Olivine Abundance
The following table summarizes the typical modal abundance of olivine in key mafic and

ultramafic rocks.
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Rock Type Classification
General
Description

Typical Olivine
Modal Abundance
(%)

Dunite Ultramafic

A coarse-grained

igneous rock that is

more than 90%

olivine.[3]

> 90%

Peridotite Ultramafic

A dense, coarse-

grained igneous rock,

consisting mainly of

olivine and pyroxene.

[3]

40 - 90%

Troctolite Mafic

A type of gabbro

where olivine is the

dominant mafic

mineral instead of

pyroxene.

10 - 90% (typically

>30%)

Olivine Gabbro Mafic

A gabbro containing

significant amounts of

olivine (typically 5-

50%).[8]

5 - 50%

Basalt Mafic

A fine-grained

volcanic rock; olivine

is a common early-

forming phenocryst.[6]

0 - 25%

Geological Processes of Olivine Formation
Olivine's formation is governed by the principles of magma crystallization, famously described

by the Bowen reaction series.[6][9] Olivine is the first of the common silicate minerals to

crystallize from a cooling mafic magma, typically at temperatures between 1200° and 1300°C.

[6][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Olivine
https://en.wikipedia.org/wiki/Olivine
https://www-odp.tamu.edu/publications/176_SR/chap_06/c6_4.htm
https://geo.libretexts.org/Bookshelves/Geology/Physical_Geology_(Earle)/03%3A_Intrusive_Igneous_Rocks/3.03%3A_Crystallization_of_Magma
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://geo.libretexts.org/Bookshelves/Geology/Physical_Geology_(Earle)/03%3A_Intrusive_Igneous_Rocks/3.03%3A_Crystallization_of_Magma
https://pressbooks.ccconline.org/accphysicalgeology/chapter/3-3-crystallization-of-magma-physical-geology-2nd-edition/
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://geo.libretexts.org/Bookshelves/Geology/Physical_Geology_(Earle)/03%3A_Intrusive_Igneous_Rocks/3.03%3A_Crystallization_of_Magma
https://pressbooks.ccconline.org/accphysicalgeology/chapter/3-3-crystallization-of-magma-physical-geology-2nd-edition/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fractional Crystallization
As a mafic magma cools, olivine crystals form and, due to their higher density, may settle to

the bottom of the magma chamber.[7][9] This process, known as fractional crystallization,

removes magnesium and iron from the melt. This can lead to two outcomes: the formation of

olivine-rich ultramafic cumulate layers on the floor of the magma chamber, and the evolution of

the remaining magma to a more silica-rich composition.[6][10]
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Diagram of Olivine Formation via Fractional Crystallization.

Alteration: Serpentinization
Olivine is relatively unstable at the Earth's surface and readily alters in the presence of water,

especially at low to moderate temperatures.[3] This alteration process is called

serpentinization, a hydration and metamorphic transformation that converts olivine into

serpentine group minerals, brucite, and often magnetite.[11][12] This process is significant as it

releases hydrogen gas and can cause volume expansion, leading to rock fracturing.[13][14]

Reactants
Process

Products

Olivine
((Mg,Fe)₂SiO₄)

Hydration &
Metamorphism

Water
(H₂O)

Serpentine
(Mg,Fe)₃Si₂O₅(OH)₄

Brucite
(Mg,Fe)(OH)₂

Magnetite
(Fe₃O₄)

Hydrogen Gas
(H₂)

Click to download full resolution via product page

Reaction Pathway for the Serpentinization of Olivine.

Experimental Protocols for Olivine Analysis
The study of olivine in mafic and ultramafic rocks involves several key analytical techniques to

determine its abundance, composition, and texture.

Petrographic Microscopy
This is the foundational method for mineral identification and the textural analysis of rocks.
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Methodology:

Thin Section Preparation: A slice of the rock is cut and ground down to a thickness of 30

micrometers, thin enough for light to pass through. This thin section is mounted on a glass

slide.

Optical Examination: The thin section is examined using a polarizing microscope. Minerals

are identified based on their unique optical properties, such as color, cleavage, refractive

index, birefringence, and extinction angle.

Modal Analysis: The volume percentage of each mineral, including olivine, is estimated.

This can be done by visual estimation using comparison charts or more accurately through

point counting, where the mineral type under the crosshairs is identified at hundreds of

points on a grid pattern across the thin section.

Electron Probe Microanalysis (EPMA)
EPMA is a non-destructive technique used to determine the precise chemical composition of

small volumes of a sample, making it ideal for analyzing mineral chemistry.[15]

Methodology:

Sample Preparation: A highly polished thin section or mineral grain mount is prepared and

coated with a thin layer of carbon to make it electrically conductive.

Instrument Setup: The sample is placed in a high-vacuum chamber. An electron gun

generates a focused beam of high-energy electrons. The instrument is calibrated using

mineral standards of known composition.[16]

Analysis: The electron beam is directed onto a specific point on an olivine crystal. The

interaction of the beam with the sample generates characteristic X-rays for the elements

present.[15]

Data Acquisition: Wavelength-dispersive spectrometers (WDS) or energy-dispersive

spectrometers (EDS) measure the energy and intensity of these X-rays. The intensity of

the X-rays for each element is proportional to its concentration.
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Correction Procedures: Raw data are processed using correction factors (such as ZAF

correction) to account for matrix effects, yielding accurate quantitative elemental

concentrations (e.g., Mg, Fe, Si, Ni, Mn, Ca).[17] For high-precision trace element analysis

in olivine, conditions may be optimized to a high accelerating voltage (e.g., 25 kV) and a

high beam current (e.g., 900 nA).

Conclusion
Olivine is a fundamental mineral for understanding the petrogenesis of mafic and ultramafic

rocks and the composition of the Earth's mantle. Its high crystallization temperature makes it a

key indicator of primitive magmas, and its subsequent fractional crystallization is a primary

driver of magmatic differentiation. The modal abundance of olivine is a critical factor in rock

classification, ranging from trace amounts in some mafic rocks to over 90% in dunites. The

study of olivine through established petrographic and geochemical protocols continues to

provide invaluable insights into the geological processes that shape our planet. Furthermore,

its susceptibility to alteration via serpentinization has significant implications for rheology,

geochemical cycling, and potentially astrobiology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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